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Compound of Interest

Compound Name: Pigment orange 16

Cat. No.: B021492 Get Quote

Essential Safety and Handling Guide for Pigment
Orange 16
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Pigment Orange 16 (CAS No. 6505-28-8) in a laboratory

setting. Adherence to these guidelines is critical for ensuring the safety of researchers,

scientists, and drug development professionals.

Hazard Identification and Risk Assessment
Pigment Orange 16 is a reddish-orange diazo pigment.[1][2] While it is not classified as a

hazardous substance and presents no explosive or flammable hazards, it is a fine powder and

certain precautions must be taken to minimize exposure.[3][4]

Potential Hazards:

Inhalation: Inhalation of dust may cause respiratory irritation.

Skin Contact: May cause skin irritation.[5][6]

Eye Contact: May cause eye irritation.[5][6]

Ingestion: May be harmful if swallowed.[5]
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A thorough risk assessment should be conducted before beginning any work with Pigment
Orange 16.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Pigment Orange 16
to prevent exposure.

PPE Category Specification Rationale

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[7]

Protects against airborne dust

particles and splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) that satisfy EU

Directive 89/686/EEC and the

standard EN 374.[7] A lab coat

or impervious clothing should

also be worn.[7]

Prevents direct skin contact

and irritation.

Respiratory Protection

A dust mask or a full-face

respirator should be used if

exposure limits are exceeded

or if irritation is experienced.[3]

[4][7]

Minimizes the inhalation of

airborne particles.

Handling and Storage Procedures
Proper handling and storage are crucial to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust

inhalation.
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Avoid the formation of dust during handling.[4][8]

Take precautionary measures against electrostatic loading.[4]

Avoid contact with skin and eyes.[4]

Wash hands thoroughly before breaks and after handling the material.[4][5]

Keep away from foodstuffs and beverages.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4][8]

Keep the container tightly closed and dry.[4][8]

Avoid contact with acidic materials.[4]

Keep away from sources of ignition.[4]

First Aid Measures
In the event of exposure, immediate first aid is critical.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek medical attention.

[7]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[7]

Eye Contact
Rinse with pure water for at least 15 minutes,

holding the eyelids apart. Consult a doctor.[7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[7]

Accidental Release and Disposal Plan
A clear plan for managing spills and disposing of waste is essential.

Accidental Release:

Evacuate: Evacuate unnecessary personnel from the area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the product enter

drains.[9]

Clean-up: Mechanically pick up the spilled material.[3][4] Use an absorbent material to

collect it and place it in a suitable, closed container for disposal.[5]

Decontaminate: Clean the spill area thoroughly.

Disposal:
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Product Waste: Dispose of surplus and non-recyclable products via a licensed waste

disposal contractor.[8] Disposal should be in accordance with local, state, and federal

regulations.

Contaminated Packaging: Packaging that cannot be cleaned should be disposed of as

product waste.[4]

Operational Workflow for Handling Pigment Orange
16
The following diagram outlines the standard operating procedure for working with Pigment
Orange 16.
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Caption: Workflow for the safe handling of Pigment Orange 16.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. vipulorganics.com [vipulorganics.com]

2. Pigment Orange 16 - SY Chemical Co., Ltd. [sypigment.com]

3. scribd.com [scribd.com]

4. zeyachem.net [zeyachem.net]

5. gelest.com [gelest.com]

6. carlroth.com [carlroth.com]

7. echemi.com [echemi.com]

8. vijaychemical.com [vijaychemical.com]

9. Page loading... [wap.guidechem.com]

To cite this document: BenchChem. [Personal protective equipment for handling Pigment
orange 16]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021492#personal-protective-equipment-for-handling-
pigment-orange-16]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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